ethyl 4-(2-chlorophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-carboxylate

• IUPAC Name: ethyl 4-(2-chlorophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-carboxylate
• InChI: InChI=1S/C21H20ClNO2/c1-2-25-21(24)13-10-11-19-17(12-13)14-7-5-8-15(14)20(23-19)16-6-3-4-9-18(16)22/h3-7,9-12,14-15,20,23H,2,8H2,1H3
• InChI Key: IYZAIFSSWYYPKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)NC(C3C2C=CC3)C4=CC=CC=C4Cl
• Molecular Formula: C21H20ClNO2
• Molecular Weight: 353.8 g/mol

Description

Quinoline derivatives, like the one you mentioned, are a class of organic compounds with a wide range of applications in medicinal and synthetic organic chemistry. They often exhibit diverse biological activities, including anticancer, anti-inflammatory, antileishmanial, antimalarial, antitubercular, antibacterial, and anti-HIV activity.

Molecular Structure Analysis

The molecular structure of a compound can be elucidated using techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

Quinoline derivatives can participate in both electrophilic and nucleophilic substitution reactions. They can also undergo reactions with various reagents to form new compounds with different functional groups.

Mechanism of Action

The mechanism of action of quinoline derivatives often depends on their specific structure and the functional groups they contain. For example, some quinoline derivatives have been found to inhibit tyrosine kinase, which can have effects on cell growth and proliferation.

Future Directions

Research into quinoline derivatives is ongoing, with many researchers continuing to explore their synthetic design and potential applications in various areas such as medicine, catalysis, dyeing, and electronics.